Cas no 394229-32-4 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 394229-32-4
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6088430
• PubChem ID: 4151233
• Update Time: 2025-06-08

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-[(dimethylamino)sulfonyl]-
• 394229-32-4
• Oprea1_207985
• SR-01000444786
• AKOS008540143
• SR-01000444786-1
• N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• F0725-0394
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• Z30270733

• Inchi： 1S/C22H20N4O3S/c1-26(2)30(28,29)18-13-9-16(10-14-18)22(27)23-17-11-7-15(8-12-17)21-24-19-5-3-4-6-20(19)25-21/h3-14H,1-2H3,(H,23,27)(H,24,25)
• InChI Key： TTXAKSGTJQKKGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 11.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide, with the CAS number 394229-32-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. However, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide has shown unique characteristics that set it apart from traditional benzodiazepines.

The molecular structure of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide is characterized by a benzodiazepine core linked to a sulfonamide group. This structural feature imparts the compound with enhanced solubility and stability, making it a promising candidate for various pharmaceutical applications. Recent studies have focused on elucidating the pharmacological properties and potential therapeutic uses of this compound.

One of the key areas of research involving N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide is its role in neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating the activity of certain neurotransmitter systems. For instance, it has been found to interact with GABA receptors, which are crucial for maintaining neuronal homeostasis and preventing neurodegeneration. This interaction could potentially make N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. Research has demonstrated that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a relatively long half-life, which could make it suitable for once-daily dosing regimens. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(1H-1,3-benzodiazol-2-y l)phenyl - 4 - ( dimethylsulfamoyl ) benzamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into the therapeutic potential of this compound for various conditions.

From a synthetic chemistry perspective, N - 4 - ( 1 H - 1 , 3 - benzodiazol - 2 - y l ) phen y l - 4 - ( dimethylsulfamoyl ) benz amide can be synthesized using well-established methodologies. The synthesis typically involves several steps, including the formation of the benzodiazepine core and subsequent functionalization to introduce the sulfonamide group. Advances in synthetic techniques have made it possible to produce this compound on a larger scale with high purity and yield.

In conclusion, N - 4 - ( 1 H - 1 , 3 - benzodiazol - 2 - y l ) phen y l - 4 - ( dimethylsulfamoyl ) benz amide (CAS number 394229 - 32 - 4 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.